1-{3-Aminobicyclo[2.2.1]heptan-2-yl}ethan-1-one hydrochloride

• CAS: 1803566-11-1
• Molecular Formula: C9H16ClNO
• Molecular Weight: 189.68 g/mol
• SMILES: CC(=O)C1C2CCC(C2)C1N.Cl
• InChI: InChI=1S/C9H15NO.ClH/c1-5(11)8-6-2-3-7(4-6)9(8)10;/h6-9H,2-4,10H2,1H3;1H
• InChIKey: SBQUOFSPWAYZDG-UHFFFAOYSA-N

1-{3-Aminobicyclo[2.2.1]heptan-2-yl}ethan-1-one hydrochloride: Identity & Specifications

1-{3-Aminobicyclo[2.2.1]heptan-2-yl}ethan-1-one hydrochloride is a bicyclic amino ketone featuring a rigid norbornane (bicyclo[2.2.1]heptane) scaffold with a primary amine at the 3-position and an acetyl group at the 2-position, supplied as the hydrochloride salt (C₉H₁₆ClNO, MW 189.68 g/mol) . The compound is available at 95% purity from commercial research suppliers . Its closest structural analogs include the regioisomeric 2-amino-1-{bicyclo[2.2.1]heptan-2-yl}ethan-1-one (free base CAS 1560474-68-1, MW 153.22 g/mol), the non-aminated ketone 1-{bicyclo[2.2.1]heptan-2-yl}ethanone (CAS 109583-34-8, MW 138.21 g/mol) [1], and the amino acid analog BCH (2-aminobicyclo[2.2.1]heptane-2-carboxylic acid, CAS 20448-79-7). The compound is positioned as a conformationally constrained building block with dual amine–ketone functionality for medicinal chemistry applications .

Conformationally constrained bicyclic building block with rigid amine geometry

Pre-formed HCl salt for direct use in aqueous or protic reaction conditions

Dual amine–ketone functionality supports orthogonal synthetic elaboration

• [1] NIST Chemistry WebBook. 1-{Bicyclo[2.2.1]heptan-2-yl}ethanone, CAS Registry Number 109583-34-8, Formula C₉H₁₄O, Molecular Weight 138.2069. https://webbook.nist.gov/cgi/inchi/InChI=1S/C9H14O/c1-6(10)9-5-7-2-3-8(9)4-7/h7-9H,2-5H2,1H3 View Source

Why 1-{3-Aminobicyclo[2.2.1]heptan-2-yl}ethan-1-one HCl Cannot Be Substituted

The three closest in-class compounds—the regioisomeric side-chain amine (CAS 1560474-68-1), the non-aminated ketone (CAS 109583-34-8), and the carboxylic acid analog BCH (CAS 20448-79-7)—each differ from the target compound in at least one functional dimension critical for downstream application: (i) amine position (ring-3 vs. side-chain), which alters hydrogen-bonding geometry and steric environment; (ii) absence of the amine entirely, eliminating a key pharmacophoric or reactive handle; or (iii) replacement of the acetyl ketone with a carboxylic acid, fundamentally changing reactivity (e.g., amide coupling vs. reductive amination) and physicochemical profile . These differences preclude generic interchangeability in synthesis or biological screening, where even single-atom changes can produce divergent outcomes .

Rigid ring-3 amine

vs

Flexible side-chain amine analog may shift hydrogen-bond geometry

Amino-ketone reactivity

vs

Carboxylic acid analog BCH directs reactivity toward peptide coupling

HCl salt form

vs

Free base or neutral ketone may introduce handling and solubility variability

1-{3-Aminobicyclo[2.2.1]heptan-2-yl}ethan-1-one HCl: Differentiation Evidence

Regiochemical Amine Position: Ring-3 vs. Side-Chain

The target compound bears its primary amine directly on the norbornane ring at position 3, whereas the closest regioisomeric analog (CAS 1560474-68-1) carries the amine on an exocyclic methylene carbon adjacent to the ketone. This regiochemical difference is reflected in distinct computed molecular descriptors: the target compound (free base form) and the analog share the same molecular formula (C₉H₁₅NO, MW 153.22) and both are offered at 95% purity, but their topological polar surface area (TPSA) and hydrogen-bond donor/acceptor counts diverge due to the different spatial positioning of the amine . The ring-constrained amine in the target compound presents a fixed orientation that cannot be achieved by the flexible side-chain amine of the comparator, which is relevant for structure-based drug design where amine geometry governs key interactions .

Amine Position

Cross-study comparable

Ring-3 NH₂ vs. side-chain CH₂-NH₂; same formula but distinct TPSA and spatial orientation

Rigid amine geometry for structure-based design

Supplier datasheets; computed descriptors

Evidence Dimension	Molecular identity and regioisomeric amine position
Target Compound Data	CAS 1803566-11-1; free base MW 153.22; 3-amino substituent on norbornane ring; purity 95%
Comparator Or Baseline	CAS 1560474-68-1; MW 153.22; 2-amino-1-(bicyclo[2.2.1]heptan-2-yl)ethan-1-one (side-chain amine); purity 95%
Quantified Difference	Same molecular formula and MW; different connectivity (ring-NH₂ vs. CH₂-NH₂); TPSA and spatial orientation differ
Conditions	Supplier technical datasheets; computed molecular descriptors

Why This Matters

For procurement decisions in medicinal chemistry, the regiochemistry of the amine determines the compound's utility as a conformational constraint vs. a flexible linker; the target compound offers a rigid amine geometry not available from the side-chain analog.

Salt Form Advantages: Hydrochloride vs. Free Base

The target compound is supplied as a pre-formed hydrochloride salt (C₉H₁₆ClNO, MW 189.68 g/mol), while the closest regioisomeric analog (CAS 1560474-68-1) is offered primarily as the free base (MW 153.22 g/mol) . The hydrochloride salt form typically confers enhanced aqueous solubility, improved solid-state stability, and ease of handling relative to the free base amine, which may be prone to oxidation or carbonate formation upon exposure to atmospheric CO₂ . The non-aminated comparator 1-{bicyclo[2.2.1]heptan-2-yl}ethanone (CAS 109583-34-8) lacks both the amine and salt functionalities entirely, making it a purely neutral ketone with fundamentally different solubility and reactivity profiles [1].

Salt Form

Class-level inference

HCl salt (MW 189.68) vs. free base (MW 153.22) vs. neutral ketone (MW 138.21)

Supports ready-to-use aqueous handling

Enhanced solubility and storage stability anticipated

Evidence Dimension	Physical form and salt identity
Target Compound Data	Hydrochloride salt; MW 189.68 g/mol; 95% purity
Comparator Or Baseline	CAS 1560474-68-1: free base; MW 153.22 g/mol; CAS 109583-34-8: neutral ketone, no amine/salt; MW 138.21 g/mol
Quantified Difference	Mass difference of 36.46 g/mol (HCl); salt vs. free-base vs. neutral ketone forms
Conditions	Commercial supplier specifications

Why This Matters

For researchers requiring ready-to-use materials in aqueous or protic reaction conditions, the pre-formed HCl salt eliminates the need for in situ salt formation and reduces variability associated with free base handling and storage.

• [1] NIST Chemistry WebBook. 1-{Bicyclo[2.2.1]heptan-2-yl}ethanone, CAS 109583-34-8, Formula C₉H₁₄O, Molecular Weight 138.2069. https://webbook.nist.gov/cgi/inchi/InChI=1S/C9H14O/c1-6(10)9-5-7-2-3-8(9)4-7/h7-9H,2-5H2,1H3 View Source

Conformational Rigidity and Rotatable Bond Profile

The target compound (free base form) possesses only one rotatable bond (the acetyl C–C bond), as the bicyclo[2.2.1]heptane ring system is fully rigid . In contrast, the side-chain amino analog (CAS 1560474-68-1) has at least two rotatable bonds due to the exocyclic methylene linker, introducing additional conformational flexibility . The non-aminated ketone analog (CAS 109583-34-8) also has one rotatable bond but lacks the amino group entirely, removing a key hydrogen-bonding element [1]. In the context of fragment-based or structure-guided design, lower rotatable bond counts are associated with reduced entropic penalty upon target binding, potentially translating to improved ligand efficiency when the pre-organized conformation matches the binding site requirements .

Rotatable Bonds

Class-level inference

1 rotatable bond (target) vs. ≥2 (side-chain analog); TPSA 43.09 Ų

May support fragment-based design

Lower entropic penalty upon binding suggested

Evidence Dimension	Rotatable bond count (conformational flexibility)
Target Compound Data	1 rotatable bond (acetyl C–C); TPSA 43.09 Ų
Comparator Or Baseline	CAS 1560474-68-1: ≥2 rotatable bonds (acetyl C–C + CH₂–NH₂); CAS 109583-34-8: 1 rotatable bond, but no H-bond donor
Quantified Difference	≥1 additional rotatable bond in side-chain analog; absence of H-bond donor in non-aminated analog
Conditions	Computed molecular descriptors from supplier datasheets; NIST structural data

Why This Matters

Procurement for structure-based drug design or fragment screening favors scaffolds with minimal rotatable bonds to maximize binding efficiency; the target compound uniquely combines a single rotatable bond with both amine (H-bond donor) and ketone (H-bond acceptor) functionality.

• [1] NIST Chemistry WebBook. 1-{Bicyclo[2.2.1]heptan-2-yl}ethanone, CAS 109583-34-8, Structure with one acetyl rotatable bond. https://webbook.nist.gov/cgi/inchi/InChI=1S/C9H14O/c1-6(10)9-5-7-2-3-8(9)4-7/h7-9H,2-5H2,1H3 View Source

Dual Functional Handle: Amino-Ketone vs. Amino-Acid Reactivity

The target compound presents two distinct reactive handles: a primary aliphatic amine (pKa ≈ 9–11, predicted) capable of reductive amination, amide coupling, or sulfonamide formation, and an acetyl ketone that can undergo nucleophilic addition, reduction to alcohol, or oxime/hydrazone formation . In contrast, the amino acid analog BCH (CAS 20448-79-7) possesses an amine and a carboxylic acid (pKa ≈ 2–4), which engage in different reaction manifolds (e.g., peptide coupling, esterification) with distinct pH dependence and activation requirements . The molecular weight difference between the target compound HCl salt (189.68 g/mol) and BCH (free form MW ~169.2 g/mol) further reflects the replacement of COOH with COCH₃. This orthogonal reactivity profile enables sequential functionalization strategies not accessible with amino acid building blocks .

Functional Reactivity

Class-level inference

Amino-ketone vs. amino-acid (BCH); LogP 1.37; orthogonal reaction manifolds

Enables sequential functionalization strategies

Predicted properties; known BCH classification

Evidence Dimension	Functional group identity and synthetic reactivity
Target Compound Data	Primary amine (ring-NH₂) + acetyl ketone (COCH₃); MW 189.68 (HCl); LogP 1.37
Comparator Or Baseline	BCH (CAS 20448-79-7): primary amine + carboxylic acid (COOH); MW ~169.2 (free); classified as LAT1 inhibitor
Quantified Difference	Ketone pKa ~16–20 (enolate) vs. carboxylic acid pKa ~3–5; distinct reaction chemistry; logP difference (~1.4 vs. ~0 for BCH)
Conditions	Predicted physicochemical properties; known BCH pharmacological classification

Why This Matters

In procurement for parallel library synthesis or multi-step elaboration, the ketone handle of the target compound enables chemical transformations (e.g., reductive amination, Grignard addition) that are incompatible with the carboxylic acid of BCH, providing synthetic complementarity rather than redundancy.

1-{3-Aminobicyclo[2.2.1]heptan-2-yl}ethan-1-one HCl: Recommended Applications

Conformationally Constrained Fragment Library Design

The compound's single rotatable bond combined with its rigid norbornane core and dual H-bond donor/acceptor functionality makes it suitable for inclusion in fragment-based drug discovery (FBDD) libraries targeting proteins with well-defined binding pockets where pre-organized ligands reduce entropic penalty . Its ring-constrained primary amine distinguishes it from flexible side-chain amino ketone fragments that may adopt unproductive conformations in solution .

Building Block for Amide or Sulfonamide Library Synthesis

The pre-formed hydrochloride salt permits direct use in amide coupling or sulfonamide formation without additional activation or neutralization steps, streamlining parallel library synthesis workflows . The acetyl ketone remains available for orthogonal late-stage functionalization (e.g., reductive amination), enabling generation of diverse chemotypes from a single scaffold .

Intermediate for Constrained β-Amino Ketone Derivatives

The compound's bifunctional amine–ketone architecture serves as a precursor for constrained β-amino alcohols (via ketone reduction), β-amino oximes, or fused heterocycles through cyclocondensation reactions . This contrasts with the amino acid BCH, whose carboxylic acid directs reactivity toward peptide bond formation .

CNS Drug Design Tool Compound

With a computed LogP of 1.37, TPSA of 43.09 Ų, and only one H-bond donor, the compound falls within favorable ranges for CNS drug-like properties (Lipinski compliant, low TPSA < 60 Ų) . Its rigid scaffold allows exploration of amine placement effects on passive permeability and target engagement without introducing the conformational noise of flexible analogs .

Application

Selection Property

Validation Focus

Fragment library design

Rigid scaffold with dual H-bond functionality

Binding efficiency and pre-organization review

Amide/sulfonamide library synthesis

Pre-formed HCl salt and acetyl ketone handle

Orthogonal deprotection and coupling sequence

Constrained β-amino ketone derivatization

Bifunctional amine–ketone architecture

Ketone reduction or cyclocondensation pathways

CNS drug-like property research

Low TPSA (43.09 Ų) and computed LogP (1.37)

Passive permeability and amine placement effects